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Compound of Interest

Compound Name: Diethyl chloromalonate

Cat. No.: B119368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety and handling

precautions for Diethyl chloromalonate (CAS No. 14064-10-9). Diethyl chloromalonate is a

valuable reagent in organic synthesis, particularly in the pharmaceutical and agrochemical

industries. However, its hazardous properties necessitate strict adherence to safety protocols to

minimize risks to personnel and the environment. This document outlines the known hazards,

provides detailed handling and storage procedures, emergency response measures, and

recommendations for personal protective equipment. The information presented is compiled

from safety data sheets and chemical databases to ensure a thorough and accurate resource

for laboratory and manufacturing settings.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of Diethyl chloromalonate is

fundamental to its safe handling. These properties are summarized in the table below.
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Property Value

CAS Number 14064-10-9

Molecular Formula C₇H₁₁ClO₄

Molecular Weight 194.61 g/mol

Appearance Colorless to light yellow liquid

Density 1.204 g/mL at 25 °C

Refractive Index n20/D 1.432

Flash Point 113 °C (235.4 °F) - closed cup

Boiling Point 217-218 °C

Solubility
Slightly soluble in chloroform, ethyl acetate, and

methanol.

Hazard Identification and Classification
Diethyl chloromalonate is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[1]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1]

Hazardous to the Aquatic

Environment, Acute Hazard
1

H400: Very toxic to aquatic

life[1]

Acute Toxicity (Oral) 4 H302: Harmful if swallowed[2]
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Signal Word: Danger

Hazard Pictograms:

Corrosion

Health Hazard

Environment

Toxicology
While Diethyl chloromalonate is known to be corrosive and cause severe skin and eye

damage, specific quantitative data on its acute toxicity, such as LD50 (Lethal Dose, 50%) and

LC50 (Lethal Concentration, 50%), are not readily available in the public domain. Safety data

sheets consistently indicate that this data has not been fully investigated or is unavailable.[3]

One source notes that contact can cause skin burns.

Due to the lack of comprehensive toxicological data, it is crucial to handle Diethyl
chloromalonate with the utmost care, assuming it to be highly toxic.

Safe Handling and Storage
Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following diagram outlines

the recommended PPE selection process.
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Diagram 1: PPE Selection Workflow

Handling Diethyl Chloromalonate?

Eye and Face Protection Skin and Body Protection Respiratory Protection Hand Protection

Chemical safety goggles or face shield Chemical resistant lab coat or apron Use in a well-ventilated area or with a respirator (type ABEK filter) Chemical resistant gloves (e.g., nitrile, neoprene)

Click to download full resolution via product page

Diagram 1: PPE Selection Workflow

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Ground all equipment containing the material to prevent electrostatic discharge.

Use non-sparking tools.

Wash hands thoroughly after handling.

Storage Conditions
Store in a cool, dry, and well-ventilated area away from incompatible materials.

Keep containers tightly closed when not in use.

Store away from heat, sparks, and open flames.
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Incompatible materials include strong oxidizing agents, strong acids, and strong bases.

Recommended storage is in a refrigerator at 2-8°C or a freezer at -20°C under an inert

atmosphere.

Emergency Procedures
First-Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty

of water for at least 15 minutes. Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustion may produce toxic and irritating gases, including carbon

monoxide, carbon dioxide, and hydrogen chloride gas.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
In the event of a spill, follow the procedures outlined in the workflow below.
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Diagram 2: Spill Response Workflow

Spill of Diethyl Chloromalonate Occurs

Evacuate non-essential personnel

Ensure adequate ventilation

Don appropriate PPE

Contain the spill with inert absorbent material (e.g., sand, vermiculite)

Collect absorbed material into a suitable, labeled container for disposal

Clean the spill area with a suitable solvent, followed by soap and water

Dispose of waste as hazardous material in accordance with local, state, and federal regulations

Click to download full resolution via product page

Diagram 2: Spill Response Workflow
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Disposal Considerations
Dispose of Diethyl chloromalonate and any contaminated materials as hazardous waste. All

disposal practices must be in compliance with local, state, and federal regulations. Do not allow

the material to enter drains or waterways.

Transportation Information
Diethyl chloromalonate is regulated for transport.

UN Number: 3265

Proper Shipping Name: Corrosive liquid, acidic, organic, n.o.s. (Diethyl chloromalonate)

Hazard Class: 8

Packing Group: II

Conclusion
Diethyl chloromalonate is a corrosive and hazardous chemical that requires stringent safety

precautions during handling, storage, and disposal. This guide provides essential information

for researchers, scientists, and drug development professionals to work safely with this

compound. Adherence to the guidelines outlined in this document, in conjunction with site-

specific safety protocols and a thorough understanding of the Safety Data Sheet, is paramount

to ensuring a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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